![molecular formula C15H10F2N2 B3810820 3-(3',4'-difluoro-3-biphenylyl)-1H-pyrazole](/img/structure/B3810820.png)
3-(3',4'-difluoro-3-biphenylyl)-1H-pyrazole
Overview
Description
3-(3',4'-difluoro-3-biphenylyl)-1H-pyrazole, also known as DFP, is a chemical compound that has been widely used in scientific research for its unique properties. DFP is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which plays a crucial role in inflammation and pain. In
Mechanism of Action
3-(3',4'-difluoro-3-biphenylyl)-1H-pyrazole inhibits COX-2 by binding to the active site of the enzyme and preventing the conversion of arachidonic acid to prostaglandins. This leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to reduce the growth of cancer cells in vitro and in vivo. However, the long-term effects of this compound on the body are not well understood, and more research is needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
3-(3',4'-difluoro-3-biphenylyl)-1H-pyrazole is a potent and selective inhibitor of COX-2, which makes it a valuable tool for studying the role of COX-2 in inflammation and pain. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to use in certain experiments. Additionally, the long-term effects of this compound on the body are not well understood, which limits its use in preclinical studies.
Future Directions
There are several future directions for research on 3-(3',4'-difluoro-3-biphenylyl)-1H-pyrazole. One area of interest is the development of more stable and soluble analogs of this compound that can be used in a wider range of experiments. Another area of interest is the exploration of the long-term effects of this compound on the body, which could have implications for its use in preclinical studies. Additionally, the role of COX-2 in cancer and other diseases is still not fully understood, and more research is needed to explore the potential therapeutic applications of this compound in these areas.
Scientific Research Applications
3-(3',4'-difluoro-3-biphenylyl)-1H-pyrazole has been extensively used as a research tool in the study of COX-2 inhibition. COX-2 is an enzyme that is upregulated in response to inflammation and is involved in the production of prostaglandins, which contribute to pain and inflammation. This compound has been shown to be a selective inhibitor of COX-2, which makes it a valuable tool for studying the role of COX-2 in inflammation and pain.
Properties
IUPAC Name |
5-[3-(3,4-difluorophenyl)phenyl]-1H-pyrazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F2N2/c16-13-5-4-11(9-14(13)17)10-2-1-3-12(8-10)15-6-7-18-19-15/h1-9H,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWKGYBWOSPWFDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC=NN2)C3=CC(=C(C=C3)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.